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Compound of Interest

Compound Name: 3-Methylquinoline-2-carbaldehyde

CAS No.: 408523-30-8

Cat. No.: B1593195

Get Quote

Executive Summary & Chemical Profile[1][2]
This guide provides a validated workflow for the disposal of 3-Methylquinoline-2-
carbaldehyde. Unlike standard organic solvents, this compound presents a dual-hazard

profile: the chemical reactivity of the aldehyde group (oxidation potential) and the biological

toxicity associated with the quinoline scaffold (potential carcinogenicity/mutagenicity and

aquatic toxicity).[1]

Effective disposal requires strict segregation from oxidizers to prevent the formation of unstable

peracids and containment that prevents environmental leaching.
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Parameter Detail

Chemical Name 3-Methylquinoline-2-carbaldehyde

CAS Number
408523-30-8 (Primary Reference) / Analogous

to 5470-96-2

Molecular Formula C₁₁H₉NO

Molecular Weight 171.19 g/mol

Physical State Solid (Pale yellow to tan powder)

Solubility
Soluble in DCM, Chloroform, DMSO; sparingly

soluble in water.[1]

Reactivity Class Aromatic Aldehyde / Heterocyclic Base

Hazard Assessment & Causality (The "Why")
To ensure safety, we must understand the causality behind the risks. We do not simply "follow

rules"; we manage chemical behavior.[1]

A. The Aldehyde Risk (Autoxidation)
Aromatic aldehydes are susceptible to autoxidation upon exposure to air, converting to their

corresponding carboxylic acids.

Mechanism: Radical chain reaction initiated by light or trace metals.[1]

Risk: In the presence of strong oxidizers (e.g., peroxides, nitrates), this reaction becomes

uncontrolled and exothermic.[1]

Operational Implication: Never dispose of this compound in waste containers containing

oxidizing agents or strong acids.[1]

B. The Quinoline Risk (Toxicity)
The quinoline ring structure is a known pharmacophore but also a toxicophore.[1]
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Mechanism: Quinoline derivatives can intercalate DNA or form reactive metabolites

(epoxides) in the liver.[1]

Risk: Suspected human carcinogen (Group 2B analogs) and high toxicity to aquatic life

(H411).[1]

Operational Implication: Zero-discharge policy. No drain disposal.[1][2] All waste must be

incinerated via a licensed hazardous waste contractor.[1]

GHS Hazard Statements
Code Hazard Statement

H315 Causes skin irritation.[1][3][4]

H319 Causes serious eye irritation.[1][3][4][5]

H335 May cause respiratory irritation.[1][3][5]

H411
Toxic to aquatic life with long-lasting effects

(Class inference).[1][4]

Pre-Disposal Treatment & Segregation[1]
Before moving the chemical to the waste stream, you must stabilize the immediate

environment.

Segregation Protocol
Isolate from Oxidizers: Do not place in "Trash Can A" if that can contains nitrates,

permanganates, or peroxides.[1]

Isolate from Strong Bases: The aldehyde group can undergo Cannizzaro reactions or

polymerization in high pH environments, generating heat.[1]

Protect from Light: If the waste is in solution, use amber glass or wrap the container in foil to

inhibit radical autoxidation.

Step-by-Step Disposal Workflows
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Scenario A: Solid Waste (Pure Substance)
Best for: Expired shelf stock, contaminated weighing boats, spill cleanup debris.[1]

Primary Containment: Place the solid material into a clear, sealable polyethylene bag (4 mil

thickness minimum).

Secondary Containment: Place the sealed bag into a wide-mouth HDPE (High-Density

Polyethylene) jar. Screw the lid tight.

Labeling: Attach a hazardous waste label.

Constituents: "3-Methylquinoline-2-carbaldehyde, solid."[1]

Hazard Checkbox: Check "Toxic" and "Irritant."[1]

Storage: Store in the "Solid Organic Waste" satellite accumulation area until pickup.

Scenario B: Liquid Waste (Reaction Mixtures)
Best for: Mother liquors, reaction byproducts dissolved in solvent.[1]

Solvent Compatibility Check:

If dissolved in Dichloromethane (DCM) or Chloroform: Use the Halogenated Waste

stream.[1]

If dissolved in Ethyl Acetate, Methanol, or DMSO: Use the Non-Halogenated Waste

stream.

pH Verification: Ensure the waste solution is effectively neutral (pH 6-8). If the reaction

involved strong acids, neutralize carefully before adding to the carboy to prevent gas

evolution or heat generation.

Transfer: Pour into the appropriate safety carboy (HDPE or Glass).

Log Entry: Immediately log the volume and mass of 3-Methylquinoline-2-carbaldehyde
added to the carboy on the waste tag.[1] Do not omit the specific chemical name. "Organic
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Waste" is insufficient for incineration profiles.

Visualized Decision Workflow
The following diagram illustrates the logical flow for determining the correct disposal path.

Waste Generation:
3-Methylquinoline-2-carbaldehyde

Physical State?

Solid / Debris Liquid Solution

Double Bag (Polyethylene)
Place in Wide-Mouth Jar

Identify Solvent Base

Label: 'Toxic, Irritant'
List Specific Chemical Name

Halogenated
(DCM, Chloroform)

Has Halogens

Non-Halogenated
(MeOH, EtOAc, DMSO)

No Halogens

EHS Pickup
(Incineration)

Click to download full resolution via product page
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Figure 1: Decision tree for the segregation and packaging of quinoline-aldehyde waste

streams.

Emergency Spill Procedures
In the event of a spill outside of a fume hood:

Evacuate & PPE: Clear the immediate area. Don nitrile gloves (double gloving

recommended), safety goggles, and a lab coat.[1] If powder is airborne, use an N95 or P100

respirator.[1]

Containment:

Solid: Cover with a damp paper towel to prevent dust generation.[1]

Liquid: Encircle with absorbent pads or vermiculite.[1]

Decontamination:

Scoop material into a waste bag.[1]

Clean the surface with a soap and water solution (quinolines are organic; water alone may

smear them).[1]

Do not use bleach immediately, as it may react aggressively with the aldehyde.

Disposal: Treat all cleanup materials as Solid Hazardous Waste (Scenario A above).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 3-Methylquinoxaline-2-carbaldehyde | C10H8N2O | CID 588800 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. epa.gov [epa.gov]

3. WERCS Studio - Application Error [assets.thermofisher.com]

4. chemos.de [chemos.de]

5. fishersci.com [fishersci.com]

6. calpaclab.com [calpaclab.com]

7. epa.gov [epa.gov]

8. health.state.mn.us [health.state.mn.us]

9. Quinoline | CASRN 91-22-5 | DTXSID1021798 | IRIS | US EPA, ORD [iris.epa.gov]

To cite this document: BenchChem. [Operational Guide: Safe Disposal of 3-Methylquinoline-
2-carbaldehyde[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1593195/docs#operational-guide-safe-disposal-of-3-
methylquinoline-2-carbaldehyde-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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